Cas no 42595-45-9 (Bis(5-ethyl-2-methyl-1,3,2-dioxaphosphorinan-5-yl)methyl methyl phosphonate P,P'-dioxide)

• Product Name: Bis(5-ethyl-2-methyl-1,3,2-dioxaphosphorinan-5-yl)methyl methyl phosphonate P,P'-dioxide
• CAS No: 42595-45-9
• MF: C₁₅H₃₁O₉P₃
• MW: 448.322528123856
• CID: 55594
• PubChem ID: 94526
• Update Time: 2025-06-09

Bis(5-ethyl-2-methyl-1,3,2-dioxaphosphorinan-5-yl)methyl methyl phosphonate P,P'-dioxide Chemical and Physical Properties

Names and Identifiers

• Bis[(5-ethyl-2-methyl-1,3,2-dioxaphosphorinan-5-yl)methyl] methyl phosphonate P,P'-dioxide
• flame retardant CU
• flame retardant CT
• ElionflaM PES conc
• FlaMe retardant CU ElionflaM PES-H conc
• Phosphonicacid, methyl-, bis[(5-ethyl-2-methyl-1,3,2-dioxaphosphorinan-5-yl)methyl]ester, P,P'-dioxide
• Phosphonic acid, methyl-,bis[(5-ethyl-2-methyl-2-oxido-1,3,2-dioxaphosphorinan-5-yl)methyl] ester (9CI)
• 1,3,2-Dioxaphosphorinane, phosphonic acid deriv.
• Amgard P 1045
• Antiblaze1045
• P 1045
• W-110977
• 5-ethyl-5-[[(5-ethyl-2-methyl-2-oxidanylidene-1,3,2$l^{5}-dioxaphosphinan-5-yl)methoxy-methyl-phosphoryl]oxymethyl]-2-methyl-1,3,2$l^{5}-dioxaphosphinane 2-oxide
• Phosphonic acid, P-methyl-, bis[(5-ethyl-2-methyl-2-oxido-1,3,2-dioxaphosphorinan-5-yl)methyl] ester
• Bis[(5-ethyl-2-methyl-1,3,2-dioxaphosphorinan-5-yl)methyl]methyl phosphonate p,p-dioxide
• Phosphonic acid, methyl-, bis[(5-ethyl-2-methyl-2-oxido-1,3,2-dioxaphosphorinan-5-yl)methyl] ester
• DTXSID9068407
• 5-ethyl-5-[[(5-ethyl-2-methyl-2-oxo-1,3,2$l^{5}-dioxaphosphorinan-5-yl)methoxy-methylphosphoryl]oxymethyl]-2-methyl-1,3,2$l^{5}-dioxaphosphorinane 2-oxide
• NS00020088
• 5-ethyl-5-[[(5-ethyl-2-methyl-2-oxo-1,3,2lambda5-dioxaphosphinan-5-yl)methoxy-methylphosphoryl]oxymethyl]-2-methyl-1,3,2lambda5-dioxaphosphinane 2-oxide
• 42595-45-9
• FT-0698411
• Phosphonic acid, P-methyl-, bis((5-ethyl-2-methyl-2-oxido-1,3,2-dioxaphosphorinan-5-yl)methyl) ester
• EINECS 255-902-9
• Bis((5-ethyl-2-methyl-1,3,2-dioxaphosphorinan-5-yl)methyl) methyl phosphonate P,P'-dioxide
• A825954
• SCHEMBL1956287
• Phosphonic acid, methyl-, bis((5-ethyl-2-methyl-2-oxido-1,3,2-dioxaphosphorinan-5-yl)methyl) ester
• 63RFP69PMU
• Methylphosphonic acid, bis [(5-ethyl-2-methyl-2-oxido-1,3,2-dioxaphosphorinan-5-yl) methyl] ester
• Bis(5-ethyl-2-methyl-1,3,2-dioxaphosphorinan-5-yl)methyl methyl phosphonate P,P'-dioxide

• Inchi： 1S/C15H31O9P3/c1-6-14(8-19-25(3,16)20-9-14)12-23-27(5,18)24-13-15(7-2)10-21-26(4,17)22-11-15/h6-13H2,1-5H3
• InChI Key： WUGSTSBQFHQUJQ-UHFFFAOYSA-N
• SMILES： P1(C)(=O)OCC(CC)(COP(C)(=O)OCC2(CC)COP(C)(=O)OC2)CO1

Computed Properties

• Exact Mass: 448.11800
• Monoisotopic Mass: 448.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: -0.5

Experimental Properties

• Density: 1.26
• Boiling Point: 533.1ºC at 760 mmHg
• Flash Point: 250 ºC
• Refractive Index: 1.468
• Water Partition Coefficient: miscible
• PSA: 136.02000
• LogP: 4.37470

Additional information on Bis(5-ethyl-2-methyl-1,3,2-dioxaphosphorinan-5-yl)methyl methyl phosphonate P,P'-dioxide

Bis(5-ethyl-2-methyl-1,3,2-dioxaphosphorinan-5-yl)methyl methyl phosphonate P,P'-dioxide (CAS No. 42595-45-9): A Comprehensive Overview

Bis(5-ethyl-2-methyl-1,3,2-dioxaphosphorinan-5-yl)methyl methyl phosphonate P,P'-dioxide, with the CAS number 42595-45-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This organophosphorus compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecular structure, characterized by its dioxaphosphorinan ring system and phosphonate functional groups, makes it a versatile candidate for further investigation.

The compound's name highlights several key structural features that contribute to its chemical behavior. The 5-ethyl-2-methyl-1,3,2-dioxaphosphorinan moiety introduces a cyclic phosphorus-containing heterocycle, which is known for its stability and reactivity in various organic transformations. The presence of the methyl phosphonate P,P'-dioxide group further enhances its potential utility in synthetic chemistry and material science.

In recent years, there has been growing interest in organophosphorus compounds due to their role in pharmaceuticals, agrochemicals, and advanced materials. The specific arrangement of atoms in Bis(5-ethyl-2-methyl-1,3,2-dioxaphosphorinan-5-yl)methyl methyl phosphonate P,P'-dioxide allows for diverse interactions with other molecules, making it a valuable intermediate in the synthesis of more complex structures.

One of the most compelling aspects of this compound is its potential application in drug discovery. The dioxaphosphorinan ring system is known to exhibit bioactive properties, and modifications to this core structure can lead to compounds with enhanced pharmacological activity. Researchers are exploring ways to leverage the unique reactivity of this compound to develop novel therapeutic agents targeting various diseases.

The methyl phosphonate P,P'-dioxide group is particularly noteworthy for its ability to participate in nucleophilic substitution reactions, which are fundamental to many synthetic pathways. This reactivity makes it an attractive building block for constructing more intricate molecular architectures. Additionally, the compound's stability under various conditions enhances its suitability for industrial applications.

Recent studies have begun to uncover new synthetic methodologies for incorporating this compound into larger molecules. For instance, researchers have demonstrated its utility in the preparation of complex phosphorus-containing ligands that can be used in catalysis and coordination chemistry. These findings suggest that Bis(5-ethyl-2-methyl-1,3,2-dioxaphosphorinan-5-yl)methyl methyl phosphonate P,P'-dioxide could play a pivotal role in developing next-generation materials with tailored properties.

The compound's potential extends beyond pharmaceuticals into the realm of advanced materials. Its ability to form stable complexes with metals and other elements makes it a candidate for use in catalytic systems and polymer additives. These applications are particularly relevant in industries where precise control over material properties is essential.

In conclusion, Bis(5-ethyl-2-methyl-1,3,2-dioxaphosphorinan-5-yl)methyl methyl phosphonate P,P'-dioxide (CAS No. 42595-45-9) represents a promising area of research with significant implications for both chemical synthesis and applied science. Its unique structural features and reactivity profile position it as a valuable tool for developing new drugs and advanced materials. As research continues to uncover new applications for this compound, its importance in the scientific community is likely to grow.